Cas no 1877310-48-9 (methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1877310-48-9
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 5461189
• Update Time: 2025-06-08

methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate
• Z380591440

• Inchi： 1S/C10H8BrN3O2/c1-16-10(15)9-6-14(13-12-9)8-4-2-7(11)3-5-8/h2-6H,1H3
• InChI Key： SAIZHBRWRGVTDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C(=O)OC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate

Methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 1877310-48-9): A Comprehensive Review of Its Synthesis, Applications, and Emerging Research

Methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 1877310-48-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazole class, which is well-known for its broad spectrum of applications in medicinal chemistry. The presence of a bromine substituent at the para position of the phenyl ring and the carboxylate functionality at the 4-position of the triazole ring enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate typically involves a multi-step process that begins with the condensation of 4-bromobenzoyl chloride with sodium azide in an aprotic solvent such as dimethylformamide (DMF). This reaction proceeds via nucleophilic substitution to form the corresponding 1-(4-bromophenyl)-1H-1,2,3-triazole. Subsequent esterification with methanol in the presence of a dehydrating agent like thionyl chloride yields the final product. The reaction conditions are carefully optimized to ensure high yield and purity, often involving temperature control and inert atmosphere handling to prevent side reactions.

In recent years, methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate has been explored as a key intermediate in the development of novel pharmaceutical agents. Its triazole core is a privileged scaffold that has shown efficacy in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The bromine atom on the phenyl ring provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of diverse substituents and the creation of structurally diverse libraries.

One of the most promising applications of methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate is in the field of oncology. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases involved in cancer cell proliferation and survival. For instance, modifications at the carboxylate position have led to compounds with enhanced binding affinity to target enzymes, making them potential candidates for further development into anticancer drugs. Additionally, computational studies using molecular modeling techniques have identified structural motifs within this series that could improve drug-like properties such as solubility and metabolic stability.

The versatility of methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science for the development of organic electronic materials. The conjugated system present in the triazole ring contributes to its ability to absorb light across a wide spectrum, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported significant improvements in device performance by incorporating derivatives of this compound into polymer blends and small-molecule emitters.

Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes for methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate. Alternative methodologies employing biocatalysis and microwave-assisted synthesis have been explored to reduce waste generation and energy consumption. For example, enzymatic approaches using transaminases have shown promise in converting ketones into triazoles under mild conditions with high selectivity. Similarly, microwave irradiation has enabled faster reaction times and improved yields without compromising purity.

The pharmacological profile of methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate continues to be an area of active investigation. Studies have highlighted its potential as a modulator of immune responses by interacting with various receptors and signaling pathways. In particular, derivatives that retain the brominated phenyl moiety have demonstrated immunomodulatory effects comparable to known therapeutic agents while exhibiting improved pharmacokinetic profiles. These findings suggest that further exploration could uncover novel treatments for autoimmune diseases and chronic inflammation.

The development of novel analytical techniques has also contributed to a deeper understanding of methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm molecular structure and identify impurities. Additionally, X-ray crystallography has provided insights into its solid-state properties and interactions with biological targets at an atomic level. These tools are essential for ensuring consistency across different batches and optimizing synthetic routes for large-scale production.

In conclusion, methyl 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 1877310-48-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable building block for drug discovery efforts targeting various diseases. As research continues to uncover new applications and synthetic methodologies，this compound is poised to remain at the forefront of chemical innovation.